Cas no 87655-62-7 (Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-
• CAS No: 87655-62-7
• MF: C₃₁H₃₉Br
• MW: 491.545368432999
• CID: 653965
• PubChem ID: 13203818
• Update Time: 2025-04-19

Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-[bromo-bis(4-tert-butylphenyl)methyl]-4-tert-butylbenzene
• 1,1',1''-(Bromomethanetriyl)tris(4-tert-butylbenzene)
• DTXSID20527360
• 87655-62-7
• Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-

• Inchi： 1S/C31H39Br/c1-28(2,3)22-10-16-25(17-11-22)31(32,26-18-12-23(13-19-26)29(4,5)6)27-20-14-24(15-21-27)30(7,8)9/h10-21H,1-9H3
• InChI Key： FDERMJJAMHDFQN-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)C(C)(C)C)(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 490.22351g/mol
• Monoisotopic Mass: 490.22351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų